Cas no 300849-48-3 (2-{4-(4-methoxyphenyl)-6-methylpyrimidin-2-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{4-(4-methoxyphenyl)-6-methylpyrimidin-2-ylsulfanyl}-N-phenylacetamide
• CAS No: 300849-48-3
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 5958635
• PubChem ID: 1180873
• Update Time: 2025-05-26

2-{4-(4-methoxyphenyl)-6-methylpyrimidin-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-(4-methoxyphenyl)-6-methylpyrimidin-2-ylsulfanyl}-N-phenylacetamide
• 2-((4-(4-methoxyphenyl)-6-methylpyrimidin-2-yl)thio)-N-phenylacetamide
• 2-{[4-(4-methoxyphenyl)-6-methylpyrimidin-2-yl]sulfanyl}-N-phenylacetamide
• Acetamide, 2-[[4-(4-methoxyphenyl)-6-methyl-2-pyrimidinyl]thio]-N-phenyl-
• F0176-0223
• SR-01000416800-1
• AKOS001030412
• IFLab1_000370
• Z56759946
• 2-[4-(4-methoxyphenyl)-6-methylpyrimidin-2-yl]sulfanyl-N-phenylacetamide
• SR-01000416800
• EU-0069793
• IDI1_008589
• HMS1413A18
• 300849-48-3

• Inchi： 1S/C20H19N3O2S/c1-14-12-18(15-8-10-17(25-2)11-9-15)23-20(21-14)26-13-19(24)22-16-6-4-3-5-7-16/h3-12H,13H2,1-2H3,(H,22,24)
• InChI Key： RAIMZYNSIPKKKN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1=NC(C)=CC(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 365.11979803g/mol
• Monoisotopic Mass: 365.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 602.8±55.0 °C(Predicted)
• pka: 12.67±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-{4-(4-methoxyphenyl)-6-methylpyrimidin-2-ylsulfanyl}-N-phenylacetamide

2-{4-(4-Methoxyphenyl)-6-methylpyrimidin-2-ylsulfanyl}-N-phenylacetamide: A Comprehensive Overview

The compound with CAS No 300849-48-3, known as 2-{4-(4-methoxyphenyl)-6-methylpyrimidin-2-ylsulfanyl}-N-phenylacetamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This molecule belongs to the class of pyrimidine derivatives, which are widely studied for their roles in various biological processes and therapeutic applications.

Pyrimidine derivatives have been extensively explored in drug discovery owing to their ability to modulate key cellular pathways and target specific proteins. The sulfanyl group present in this compound adds another layer of complexity, potentially influencing its pharmacokinetic properties and bioavailability. Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry, particularly in the development of anti-inflammatory and anticancer agents.

The 4-methoxyphenyl moiety within the molecule is a well-known substituent that can enhance the compound's solubility and stability. Methoxy groups are also known to participate in hydrogen bonding, which can significantly affect the molecule's interaction with biological targets. This feature makes the compound a promising candidate for further exploration in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity profiles of such compounds with greater accuracy. For instance, molecular docking studies have revealed that this compound exhibits potential binding affinity towards several therapeutic targets, including kinases and proteases. These findings underscore its potential as a lead compound in drug development.

The synthesis of 2-{4-(4-methoxyphenyl)-6-methylpyrimidin-2-ylsulfanyl}-N-phenylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product, making it more accessible for large-scale production.

In terms of biological activity, this compound has shown promising results in preliminary assays. For example, it has demonstrated moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways suggests its potential role in treating conditions such as cancer and inflammatory disorders.

One of the most recent breakthroughs involving this compound is its application in targeted drug delivery systems. Researchers have explored the use of this molecule as a carrier for delivering therapeutic agents to specific tissues, thereby reducing systemic toxicity and enhancing treatment efficacy.

The N-phenylacetamide group within the molecule contributes to its lipophilicity, which is a critical factor for membrane permeability and drug absorption. This characteristic makes it an attractive candidate for oral drug delivery systems, where efficient absorption is paramount.

Moreover, the presence of a methyl group at position 6 of the pyrimidine ring introduces steric effects that can influence the molecule's conformational flexibility. This feature is particularly important for optimizing interactions with target proteins, thereby enhancing specificity and potency.

In conclusion, 2-{4-(4-methoxyphenyl)-6-methylpyrimidin-2-ylsulfanyl}-N-phenylacetamide represents a fascinating example of how structural diversity can be leveraged to design novel therapeutic agents. With ongoing research into its biological properties and potential applications, this compound holds immense promise for advancing medical science and improving patient outcomes.